Cas no 2229572-83-0 (2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid)

2-1-(4-Fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid is a cyclopropane-substituted acetic acid derivative featuring a fluorinated aromatic ring and a methoxy group. Its unique structure, combining a cyclopropyl moiety with a 4-fluoro-3-methylphenyl substituent, confers potential utility as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules requiring sterically constrained and electronically modulated frameworks. The fluorine atom enhances metabolic stability and binding affinity, while the methoxy group may influence solubility and reactivity. This compound is of interest in medicinal chemistry for its potential role in developing enzyme inhibitors or receptor modulators. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for targeted synthetic applications.
2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid structure
2229572-83-0 structure
Product Name:2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid
CAS No:2229572-83-0
MF:C13H15FO3
MW:238.254807710648
CID:6042869
PubChem ID:165615305
Update Time:2025-10-16

2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid
    • 2-[1-(4-fluoro-3-methylphenyl)cyclopropyl]-2-methoxyacetic acid
    • 2229572-83-0
    • EN300-1816193
    • Inchi: 1S/C13H15FO3/c1-8-7-9(3-4-10(8)14)13(5-6-13)11(17-2)12(15)16/h3-4,7,11H,5-6H2,1-2H3,(H,15,16)
    • InChI Key: LRZBBLUJXDCJQR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C)C1(C(C(=O)O)OC)CC1

Computed Properties

  • Exact Mass: 238.10052250g/mol
  • Monoisotopic Mass: 238.10052250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid Pricemore >>

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Additional information on 2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid

Comprehensive Overview of 2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2229572-83-0)

2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2229572-83-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a cyclopropyl ring attached to a 4-fluoro-3-methylphenyl group, combined with a methoxyacetic acid moiety. Its molecular architecture makes it a promising candidate for applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its potential in addressing unmet medical needs, such as metabolic disorders and inflammatory diseases.

The growing interest in 2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 2229572-83-0 serves as a critical identifier for researchers seeking to validate its properties or explore its synthetic pathways. The compound's fluorinated aromatic component is particularly noteworthy, as fluorination often enhances bioavailability and metabolic stability in drug candidates. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are prioritized for their favorable pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of 2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid involves multi-step organic reactions, including cyclopropanation and ester hydrolysis. The methoxyacetic acid side chain introduces polarity, which can influence solubility and binding affinity in biological systems. These characteristics are highly relevant to researchers investigating small-molecule therapeutics or precision agriculture solutions, where molecular tweaks can significantly alter efficacy.

In the context of drug discovery, this compound's structural motifs are being studied for their potential to interact with biological targets such as G-protein-coupled receptors (GPCRs) or kinases. The 4-fluoro-3-methylphenyl group, in particular, is a common pharmacophore in FDA-approved drugs, underscoring its therapeutic relevance. Recent studies have also explored its role in sustainable chemistry, as industries seek greener synthetic routes to reduce environmental impact.

For those searching CAS No. 2229572-83-0 in academic or industrial databases, the compound's applications extend beyond pharmaceuticals. Its agrochemical potential is being evaluated for crop protection, leveraging its stability under environmental conditions. This dual applicability makes 2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid a versatile subject for interdisciplinary research.

As the scientific community continues to explore fluorinated compounds, the demand for detailed information on 2-1-(4-fluoro-3-methylphenyl)cyclopropyl-2-methoxyacetic acid is expected to rise. Its CAS registry number ensures precise identification, while its structural features offer a template for derivative synthesis. Whether for medicinal chemistry or material science, this compound represents a compelling case study in modern chemical innovation.

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